Cas no 29569-79-7 (Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)-)

• Product Name: Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)-
• CAS No: 29569-79-7
• Molecular Formula: C₉H₁₆O₃
• Molecular Weight: 172.22200
• CID: 253774
• PubChem ID: 1268213

Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)- Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)-
• ETHYL (1S,2S)-TRANS-2-HYDROXYCYCLOHEXANECARBOXYLATE
• (1S,2S)-TRANS-2-HYDROXY-CYCLOHEXANE CARBOXYLIC ACID ETHYL ESTER
• ETHYL (1S,2S)-TRANS-2-HYDROXYCYCLOHEXANE
• ethyl 2-hydroxycyclohexanecarboxylate
• ethyl (1s,2s)-2-hydroxycyclohexanecarboxylate
• 29569-79-7
• SCHEMBL4569123
• ethyl trans-2-hydroxy-1-cyclohexanecarboxylate
• DTXSID001253511
• J-017568
• AS-38805
• Ethyl trans-2-hydroxycyclohexanecarboxylate
• ethyl (1S,2S)-2-hydroxycyclohexane-1-carboxylate
• E87680
• ethyl (1S, 2S)-2-hydroxycyclohexane-1-carboxylate
• (1S,2S)-ethyl 2-hydroxycyclohexanecarboxylate
• 2-Hydroxy-cyclohexanecarboxylic acid ethyl ester, trans
• MFCD03095441
• 6125-55-9

• MDL： MFCD03095441
• InChIKey： WOGRTPJVNNCUKN-YUMQZZPRSA-N
• Inchi： InChI=1S/C9H16O3/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8,10H,2-6H2,1H3/t7-,8-/m0/s1
• SMILES： CCOC(=O)[C@H]1CCCC[C@@H]1O

Computed Properties

• Exact Mass: 172.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 172.109944368g/mol
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 1.10060
• PSA: 46.53000
• Refractive Index: n20/D 1.462

Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)- Security Information

• WGK Germany：3

Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)- Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols